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Compound of Interest

4-Piperidinyl benzoate
Compound Name:
hydrochloride

Cat. No.: B1315461

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available information on 4-Piperidinyl
benzoate hydrochloride (CAS No. 67098-29-7). The current body of public-domain scientific
literature lacks in-depth studies on the specific biological activities, experimental protocols, and
defined signaling pathways for this compound. This document compiles the existing physico-
chemical data and outlines a general synthetic approach based on related piperidine
compounds.

Core Compound Data

The primary quantitative data available for 4-Piperidinyl benzoate hydrochloride is

summarized below.
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Property Value Reference
CAS Number 67098-29-7 [1]
Molecular Formula C12H16CINO2 [1]
Molecular Weight 241.71 g/mol [1]

Hazard Class Irritant

Hazard Statements H315, H319, H335

P261, P280, P302+P352,

Precautionary Statements

P305+P351+P338

Synthesis Overview

While specific, detailed experimental protocols for the biological application of 4-Piperidinyl

benzoate hydrochloride are not readily available in the reviewed literature, a general

synthetic pathway can be inferred from the synthesis of related piperidine derivatives. A

common approach involves the esterification of a protected piperidinol with benzoic acid or a

derivative, followed by deprotection and salt formation.

A logical workflow for a potential synthesis route is depicted below. This diagram is intended to

be illustrative of a general chemical synthesis process and does not represent a validated

protocol for this specific molecule.
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Step 1: Esterification

4-Hydroxypiperidine (Protected) Benzoic Acid / Benzoyl Chloride

Base, Solvent

Protected 4-Piperidinyl Benzoate

Acidic or
Reductiye Conditions

Step 2: Deprotection

Piperidin-4-yl Benzoate

HCl in Solvent

Step 3: Salt|Formation

4-Piperidinyl Benzoate Hydrochloride

Click to download full resolution via product page

Figure 1: A generalized workflow for the synthesis of 4-Piperidinyl benzoate hydrochloride.

Biological Activity and Signaling Pathways

Extensive searches of scientific databases did not yield specific information on the mechanism
of action or the signaling pathways associated with 4-Piperidinyl benzoate hydrochloride.
The broader class of piperidine derivatives is known to interact with a wide range of biological
targets, and various derivatives have been investigated for activities such as T-type calcium
channel blocking and acetylcholinesterase inhibition[2][3]. However, without specific studies on
the title compound, any discussion of its biological role would be speculative.
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Researchers interested in the potential applications of 4-Piperidinyl benzoate hydrochloride
would need to conduct initial screening and target identification studies to elucidate its
pharmacological profile.

Experimental Protocols

Detailed experimental protocols for the use of 4-Piperidinyl benzoate hydrochloride in
biological systems are not available in the public domain. Researchers would need to develop
and validate their own protocols for in vitro and in vivo studies based on the intended
application.

Conclusion

4-Piperidinyl benzoate hydrochloride is a chemical compound for which basic physico-
chemical data are available. However, there is a notable absence of published research
detailing its biological activity, mechanism of action, and relevant experimental protocols. This
guide serves to summarize the existing information and to highlight the need for further
investigation to understand the potential of this compound for research and drug development.
Professionals are advised to use this information as a starting point for their own empirical
studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1315461#4-piperidinyl-benzoate-hydrochloride-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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